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Compound of Interest

Compound Name: 1-Docosene

Cat. No.: B072489

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the handling and disposal of 1-Docosene, fostering a culture of
safety and building trust in laboratory operations.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Docosene is the first step toward safe

handling.

Property Value Source
Molecular Formula C22Haa [1112]
Molecular Weight ~308.6 g/mol [1][2]13]
Appearance Liquid [2]
Boiling Point ~370 °C [1]
Melting Point ~-30 °C [1]
Solubility Insoluble in water [1]
Density ~0.8 g/cm?3 [1]
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Hazard Identification and Personal Protective

Equipment (PPE)

1-Docosene is classified as an aspiration hazard and may cause skin and eye irritation.[2][4][5]

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Hazard

GHS Classification

Recommended PPE

Aspiration Hazard

H304: May be fatal if

swallowed and enters airways

Face shield, Safety glasses

with side shields or goggles

Skin Irritation

H315: Causes skin irritation

(potential)

Appropriate chemical resistant
gloves, Impervious protective
clothing

Eye Irritation

H319: Causes serious eye

irritation (potential)

Safety glasses with side
shields or goggles, Face shield

Inhalation

No adverse effects expected,
but ensure adequate

ventilation

In case of insufficient
ventilation, wear suitable

respiratory equipment

Note: No occupational exposure limits have been noted for 1-Docosene.[4][5] However, it is

crucial to maintain airborne levels to an acceptable level through engineering controls like local

exhaust ventilation.[4]

Experimental Protocol: Standard Handling and

Storage

Objective: To safely handle and store 1-Docosene to prevent exposure and maintain chemical

integrity.

Materials:

e 1-Docosene

o Appropriate chemical resistant gloves
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Safety glasses with side shields or goggles

Face shield

Impervious protective clothing

Ventilated chemical fume hood

Tightly sealed, compatible storage containers
Procedure:

» Preparation: Before handling, ensure that the work area is clean and that a chemical fume
hood with good general ventilation (typically 10 air changes per hour) is operational.[4] Don
all required PPE, including chemical-resistant gloves, safety glasses, and a lab coat. A face
shield is also recommended.[4]

e Handling:

o Conduct all transfers and manipulations of 1-Docosene within the chemical fume hood to
minimize inhalation exposure.

o Avoid contact with skin and eyes.[5] In case of accidental contact, follow the first-aid
measures outlined below.

o Observe good industrial hygiene practices.[4] Wash hands thoroughly after handling and
before eating, drinking, or smoking.[4]

e Storage:
o Store 1-Docosene in its original, tightly closed container.[4][5]

o Store in a locked, cool, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4][5]

First-Aid Measures
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Exposure Route Procedure

If swallowed, immediately call a poison center or

Ingestion . "
doctor. Do NOT induce vomiting.[4][5]

_ Wash off with soap and water. Get medical
Skin Contact o .
attention if irritation develops and persists.[4]

Rinse with water. Get medical attention if
Eye Contact o ]
irritation develops and persists.[4]

) Move to fresh air. Call a physician if symptoms
Inhalation .
develop or persist.[4]

Spill and Disposal Plan

Proper containment and disposal of 1-Docosene are critical to prevent environmental
contamination and ensure a safe laboratory environment.

Spill Response Workflow
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1-Docosene Spill Occurs

Evacuate unnecessary personnel.
Keep people away and upwind.

Wear appropriate PPE:
- Chemical resistant gloves
- Safety glasses/goggles
- Protective clothing
- Respiratory protection (if ventilation is inadequate)

Ensure adequate ventilation.

Stop the flow of material if without risk.
Contain the spill.

Absorb with inert material
(e.g., sand, universal binders).

Collect and place in a sealed,
appropriate container for disposal.

Flush the area with water.

Dispose of contents/container in accordance
with local/regional/national/international regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Docosene spill.
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Disposal:

o Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[4]

o Empty containers may retain product residues and should be handled by an approved waste
disposal site for recycling or disposal.[4]

e The waste code should be assigned in discussion between the user, the producer, and the
waste disposal company.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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